Cas no 69239-15-2 (1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one)
69239-15-2 structure
Product Name:1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
CAS No:69239-15-2
MF:C15H14O3
MW:242.269864559174
CID:973325
PubChem ID:927799
Update Time:2025-04-19
1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentadien-3-one, 1,5-bis(5-methyl-2-furanyl)-
- AKOS027257316
- 1, 1,5-bis(5-methyl-2-furanyl)-
- NSC-339622
- 69239-15-2
- 1,5-bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
- NSC339622
- STL512522
- (1E,4E)-1,5-bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
- 1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
-
- Inchi: 1S/C15H14O3/c1-11-3-7-14(17-11)9-5-13(16)6-10-15-8-4-12(2)18-15/h3-10H,1-2H3/b9-5+,10-6+
- InChI Key: PISDKWAWFIZQNA-NXZHAISVSA-N
- SMILES: O1C(C)=CC=C1/C=C/C(/C=C/C1=CC=C(C)O1)=O
Computed Properties
- Exact Mass: 242.094
- Monoisotopic Mass: 242.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.148
- Boiling Point: 368.9°C at 760 mmHg
- Flash Point: 174.8°C
- Refractive Index: 1.596
- PSA: 43.35000
- LogP: 3.78510
1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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